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5-Chloro Bifeprunox Mesylate 5-Chloro Bifeprunox Mesylate
Brand Name: Vulcanchem
CAS No.: 1217042-05-1
VCID: VC0023247
InChI: InChI=1S/C24H22ClN3O2.CH4O3S/c25-20-14-21-23(30-24(29)26-21)22(15-20)28-11-9-27(10-12-28)16-17-5-4-8-19(13-17)18-6-2-1-3-7-18;1-5(2,3)4/h1-8,13-15H,9-12,16H2,(H,26,29);1H3,(H,2,3,4)
SMILES: CS(=O)(=O)O.C1CN(CCN1CC2=CC(=CC=C2)C3=CC=CC=C3)C4=CC(=CC5=C4OC(=O)N5)Cl
Molecular Formula: C25H26ClN3O5S
Molecular Weight: 516.009

5-Chloro Bifeprunox Mesylate

CAS No.: 1217042-05-1

Reference Standards

VCID: VC0023247

Molecular Formula: C25H26ClN3O5S

Molecular Weight: 516.009

5-Chloro Bifeprunox Mesylate - 1217042-05-1

CAS No. 1217042-05-1
Product Name 5-Chloro Bifeprunox Mesylate
Molecular Formula C25H26ClN3O5S
Molecular Weight 516.009
IUPAC Name 5-chloro-7-[4-[(3-phenylphenyl)methyl]piperazin-1-yl]-3H-1,3-benzoxazol-2-one;methanesulfonic acid
Standard InChI InChI=1S/C24H22ClN3O2.CH4O3S/c25-20-14-21-23(30-24(29)26-21)22(15-20)28-11-9-27(10-12-28)16-17-5-4-8-19(13-17)18-6-2-1-3-7-18;1-5(2,3)4/h1-8,13-15H,9-12,16H2,(H,26,29);1H3,(H,2,3,4)
Standard InChIKey GZUPEWPMZPFBNP-UHFFFAOYSA-N
SMILES CS(=O)(=O)O.C1CN(CCN1CC2=CC(=CC=C2)C3=CC=CC=C3)C4=CC(=CC5=C4OC(=O)N5)Cl
Synonyms 7-[4-([1,1’-Biphenyl]-3-ylmethyl)-1-piperazinyl]-5-chloro-2(3H)-benzoxazolone Mesylate;
PubChem Compound 57369197
Last Modified Nov 11 2021
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